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Compound of Interest

Compound Name:
3-Propylisoxazole-4-carboxylic

acid

CAS No.: 877760-11-7

Cat. No.: B15052762

Get Quote

Executive Summary & Chemical Profile
3-Propylisoxazole-4-carboxylic acid is a disubstituted isoxazole scaffold characterized by a

propyl group at the C3 position and a carboxylic acid at the C4 position. It serves as a critical

bioisostere for ortho-disubstituted aromatic rings, offering distinct vectors for substitution that

can improve metabolic stability and solubility compared to phenyl analogs.
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Property Value Notes

CAS Number 877760-11-7

Formula C₇H₉NO₃

MW 155.15 g/mol

Appearance White to off-white solid

Melting Point 120–124 °C (est.) Varies by crystal form/purity

pKa (COOH) ~3.8

More acidic than benzoic acid

due to the electron-deficient

heterocycle

Solubility DMSO, MeOH, DMF
Limited solubility in non-polar

solvents (Hexane)

Synthetic Accessibility & Regiocontrol
Why this matters: Synthesizing 3,4-disubstituted isoxazoles is historically challenging due to

regioselectivity issues. Direct [3+2] cycloaddition of nitrile oxides with propiolates often favors

the 3,5-isomer.

Recommended Route: The Enamine Method To guarantee the 3-propyl-4-carboxy

regiochemistry, use the condensation of a

-keto ester with dimethylformamide dimethyl acetal (DMF-DMA), followed by cyclization with
hydroxylamine.

Step-by-Step Synthesis Protocol
Enamine Formation:

Reagents: Ethyl 3-oxohexanoate (1.0 equiv), DMF-DMA (1.1 equiv).

Conditions: Reflux in Toluene or neat at 80°C for 4–6 hours.

Mechanism: Formation of Ethyl 2-(dimethylaminomethylene)-3-oxohexanoate.
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Checkpoint: Monitor disappearance of starting material by TLC/LCMS. The intermediate is

often a yellow/orange oil.

Cyclization:

Reagents: Hydroxylamine hydrochloride (NH₂OH·HCl) (1.1 equiv), EtOH (solvent).

Conditions: Reflux for 2–4 hours.

Outcome: Selective formation of Ethyl 3-propylisoxazole-4-carboxylate. The amino-

methylene directs the nucleophilic attack of hydroxylamine to close the ring exclusively at

the 4/5 positions correctly.

Saponification:

Reagents: LiOH or NaOH (2.0 equiv), THF/Water (1:1).

Conditions: Stir at RT for 2 hours. Acidify with 1N HCl to pH 2–3 to precipitate the free

acid.

Figure 1: Regioselective Synthesis via Enamine Intermediate
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Core Applications & Protocols
Protocol A: Amide Coupling (Peptidomimetics)
The C4-carboxylic acid is electronically deactivated by the isoxazole ring, making it less

reactive than standard aliphatic acids but prone to decarboxylation under harsh conditions.

HATU is the preferred coupling reagent to ensure rapid activation at room temperature.

Reagents:

3-Propylisoxazole-4-carboxylic acid (1.0 equiv)
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Amine partner (1.1 equiv)

HATU (1.2 equiv)

DIPEA (3.0 equiv)

Solvent: DMF or DCM

Procedure:

Dissolve the carboxylic acid in dry DMF (0.1 M).

Add DIPEA and stir for 5 minutes.

Add HATU. The solution may turn slightly yellow (activated ester formation). Stir for 10–15

minutes.

Add the Amine partner.[1]

Stir at Room Temperature for 2–4 hours.

Workup: Dilute with EtOAc, wash with 1N HCl (remove unreacted amine/DIPEA), sat.

NaHCO₃, and brine.

Note: If the product is polar, avoid aqueous workup and purify directly via reverse-phase

prep-HPLC.

Protocol B: Curtius Rearrangement (Access to Amines)
Converting the carboxylic acid to an amine (3-propylisoxazol-4-amine) is valuable because 4-

amino-isoxazoles are unstable and hard to synthesize directly. The Curtius rearrangement

traps the amine as a stable carbamate (Boc/Cbz) or Urea.

Reagents:

DPPA (Diphenylphosphoryl azide) (1.1 equiv)

Triethylamine (TEA) (1.2 equiv)
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Alcohol (t-BuOH for Boc-protection) or Amine (for Urea formation)

Solvent: Toluene or Dioxane

Procedure:

Dissolve acid in Toluene. Add TEA and DPPA.

Stir at RT for 30 mins, then heat to 80°C.

Observation: Evolution of N₂ gas indicates isocyanate formation.

Once gas evolution ceases (~1–2 h), add the nucleophile (e.g., excess t-BuOH).

Reflux for 4–16 hours.

Result:tert-Butyl (3-propylisoxazol-4-yl)carbamate.

Protocol C: Reduction to Alcohol
The alcohol derivative is a precursor for ether linkages or halogenation (CH₂Cl).

Reagents:

Borane-THF complex (BH₃·THF) (1.0 M, 2.0 equiv)

Alternative: CDIs followed by NaBH₄ (safer, milder).

Procedure (BH₃ method):

Cool solution of acid in THF to 0°C.

Add BH₃·THF dropwise.

Allow to warm to RT and stir for 3 hours.

Quench: Carefully add MeOH (gas evolution!).
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Concentrate and purify.[2] Note: Avoid LAH (Lithium Aluminum Hydride) as it can cleave the

N-O bond of the isoxazole ring.

Functionalization Decision Tree
This diagram illustrates the divergent utility of the building block based on the desired

pharmacophore.

Figure 2: Functionalization Pathways for Drug Discovery
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Storage and Stability
Hygroscopicity: The acid is moderately hygroscopic. Store in a desiccator.

Stability: Stable at room temperature. Avoid strong reducing agents (e.g., H₂/Pd, LAH) which

will cleave the isoxazole ring to form an amino-enone or amino-alcohol.

Handling: Irritant. Standard PPE (gloves, goggles) required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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